Cas no 649550-71-0 (1H-Indole-3-carboxylic acid, 1-(1-isoquinolinyl)-5-methyl-)
649550-71-0 structure
Product Name:1H-Indole-3-carboxylic acid, 1-(1-isoquinolinyl)-5-methyl-
CAS No:649550-71-0
MF:C19H14N2O2
MW:302.326664447784
CID:411552
PubChem ID:68971402
Update Time:2025-04-19
1H-Indole-3-carboxylic acid, 1-(1-isoquinolinyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboxylic acid, 1-(1-isoquinolinyl)-5-methyl-
- 1-isoquinolin-1-yl-5-methylindole-3-carboxylic acid
- DTXSID40739428
- 3-carboxy-1-(isoquinol-1-yl)-5-methyl-1H-indole
- LNIUWOCNYXOBCP-UHFFFAOYSA-N
- 649550-71-0
- 1-(Isoquinolin-1-yl)-5-methyl-1H-indole-3-carboxylic acid
- SCHEMBL4242161
-
- Inchi: 1S/C19H14N2O2/c1-12-6-7-17-15(10-12)16(19(22)23)11-21(17)18-14-5-3-2-4-13(14)8-9-20-18/h2-11H,1H3,(H,22,23)
- InChI Key: LNIUWOCNYXOBCP-UHFFFAOYSA-N
- SMILES: OC(C1=CN(C2C3C=CC=CC=3C=CN=2)C2C=CC(C)=CC=21)=O
Computed Properties
- Exact Mass: 302.10562
- Monoisotopic Mass: 302.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
1H-Indole-3-carboxylic acid, 1-(1-isoquinolinyl)-5-methyl- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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